Cas no 119321-64-1 (Benzenemethanol,4-[3-[4-(4-methoxyphenyl)-1-piperazinyl]propoxy]-)

Benzenemethanol,4-[3-[4-(4-methoxyphenyl)-1-piperazinyl]propoxy]- structure
119321-64-1 structure
Product Name:Benzenemethanol,4-[3-[4-(4-methoxyphenyl)-1-piperazinyl]propoxy]-
CAS No:119321-64-1
MF:C21H28N2O3
MW:356.458625793457
CID:191779
PubChem ID:3088782
Update Time:2025-04-19

Benzenemethanol,4-[3-[4-(4-methoxyphenyl)-1-piperazinyl]propoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,4-[3-[4-(4-methoxyphenyl)-1-piperazinyl]propoxy]-
    • [4-[3-[4-(4-methoxyphenyl)piperazin-1-yl]propoxy]phenyl]methanol
    • 119321-64-1
    • 4-(3-(4-(4-Methoxyphenyl)-1-piperazinyl)propoxy)benzenemethanol
    • BRN 5618649
    • DTXSID30152420
    • Benzenemethanol, 4-(3-(4-(4-methoxyphenyl)-1-piperazinyl)propoxy)-
    • Benzyl alcohol, p-(3-(4-(p-methoxyphenyl)-1-piperazinyl)propoxy)-
    • Inchi: 1S/C21H28N2O3/c1-25-20-9-5-19(6-10-20)23-14-12-22(13-15-23)11-2-16-26-21-7-3-18(17-24)4-8-21/h3-10,24H,2,11-17H2,1H3
    • InChI Key: JPPDBAUBEJZSDU-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(CO)=CC=1)CCCN1CCN(C2C=CC(=CC=2)OC)CC1

Computed Properties

  • Exact Mass: 356.21014
  • Monoisotopic Mass: 356.21
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 45.2Ų

Experimental Properties

  • Density: 1.138
  • Boiling Point: 544.6°C at 760 mmHg
  • Flash Point: 283.2°C
  • Refractive Index: 1.574
  • PSA: 45.17
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